Cas no 60147-71-9 (Papilioerythrinon)

Papilioerythrinon structure
Papilioerythrinon structure
Product Name:Papilioerythrinon
CAS No:60147-71-9
MF:C40H52O3
MW:580.839092254639
CID:2004512
PubChem ID:101316822
Update Time:2025-04-21

Papilioerythrinon Chemical and Physical Properties

Names and Identifiers

    • Papilioerythrinon
    • α-Doradexanthin 3'-ketone
    • Q63409427
    • Papilioerythrinone
    • Papilioerythrione
    • 60147-71-9
    • DTXSID201346752
    • Inchi: 1S/C40H52O3/c1-28(17-13-19-30(3)21-23-35-32(5)25-34(41)26-39(35,7)8)15-11-12-16-29(2)18-14-20-31(4)22-24-36-33(6)38(43)37(42)27-40(36,9)10/h11-25,35,37,42H,26-27H2,1-10H3/b12-11+,17-13+,18-14+,23-21+,24-22+,28-15+,29-16+,30-19+,31-20+/t35-,37-/m0/s1
    • InChI Key: LIMWSSBYWJHLNB-PSHRTHBJSA-N
    • SMILES: O[C@@H]1C(C(C)=C(/C=C/C(=C/C=C/C(/C)=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/[C@H]2C(C)=CC(CC2(C)C)=O)/C)C(C)(C)C1)=O

Computed Properties

  • Exact Mass: 580.39164552g/mol
  • Monoisotopic Mass: 580.39164552g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 10
  • Complexity: 1400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 9
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.6
  • Topological Polar Surface Area: 54.4Ų
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